Cas no 1420870-06-9 (1-(2-Chloropyrimidin-4-yl)-1,4-diazepane hydrochloride)

1-(2-Chloropyrimidin-4-yl)-1,4-diazepane hydrochloride structure
1420870-06-9 structure
Product Name:1-(2-Chloropyrimidin-4-yl)-1,4-diazepane hydrochloride
CAS No:1420870-06-9
MF:C9H14Cl2N4
MW:249.1402592659
CID:2166551
Update Time:2023-08-05

1-(2-Chloropyrimidin-4-yl)-1,4-diazepane hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Chloropyrimidin-4-yl)-1,4-diazepane hydrochloride
    • Inchi: 1S/C9H13ClN4.ClH/c10-9-12-4-2-8(13-9)14-6-1-3-11-5-7-14;/h2,4,11H,1,3,5-7H2;1H
    • InChI Key: PMODMOTZCHJMJL-UHFFFAOYSA-N
    • SMILES: ClC1=NC=CC(=N1)N1CCNCCC1.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Topological Polar Surface Area: 41
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